Cas no 1043008-85-0 (N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide)

• Product Name: N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide
• CAS No: 1043008-85-0
• MF: C₂₅H₃₁N₃O₅S
• MW: 485.595745325089
• CID: 5385935
• Update Time: 2025-10-24

N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylphenyl)sulfonyl-2-oxoethyl]-3-methylbenzamide
• N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide

• Inchi： 1S/C25H31N3O5S/c1-4-6-22(29)27-13-15-28(16-14-27)25(31)24(26-23(30)20-8-5-7-19(3)17-20)34(32,33)21-11-9-18(2)10-12-21/h5,7-12,17,24H,4,6,13-16H2,1-3H3,(H,26,30)
• InChI Key： JHKDEEIZDUJNIR-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=C(C)C=C1)(=O)=O)C(=O)N1CCN(C(=O)CCC)CC1)(=O)C1=CC=CC(C)=C1

Additional information on N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide

N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide: A Comprehensive Overview

The compound with CAS No. 1043008-85-0, known as N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by several key functional groups, including a piperazine ring, a butanoyl substituent, and a benzenesulfonyl group. These groups contribute to the molecule's stability, solubility, and bioavailability. The presence of the piperazine ring, a six-membered amine-containing structure, is particularly notable for its ability to form hydrogen bonds and interact with biological targets. This feature makes the compound a strong candidate for drug design in areas such as kinase inhibitors and GPCR modulators.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. For instance, studies using molecular docking techniques have revealed potential interactions with serine proteases and other enzymes involved in inflammatory pathways. These findings suggest that the compound may exhibit anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and chronic inflammation.

In addition to its therapeutic potential, the synthesis of this compound has been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent research has focused on developing environmentally friendly protocols. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This shift toward sustainable practices aligns with global efforts to minimize the environmental impact of pharmaceutical production.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical trials have demonstrated moderate oral bioavailability and favorable distribution properties across various tissues. These characteristics are crucial for ensuring that the compound can reach its intended biological targets effectively. Furthermore, preliminary toxicity studies indicate low acute toxicity, which is a positive indicator for its safety profile.

The application of this compound extends beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its ability to inhibit specific enzymes makes it a potential candidate for pest control agents or industrial catalysts. Researchers are currently exploring its stability under various environmental conditions to assess its suitability for these applications.

In conclusion, N-[2-(4-butanoylpiperazin-1-yl)-1-(4-methylbenzenesulfonyl)-2-oxoethyl]-3-methylbenzamide (CAS No. 1043008-85-0) represents a promising molecule with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future drug development and material innovation.